2,2-Dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethan-1-one

• CAS No.: 71526-09-5
• Molecular Formula: C11H17Cl2NO2
• Molecular Weight: 266.16 g/mol
• IUPAC Name: 2,2-dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethanone
• InChI: InChI=1S/C11H17Cl2NO2/c1-8-2-4-11(5-3-8)14(6-7-16-11)10(15)9(12)13/h8-9H,2-7H2,1H3
• InChI Key: YVXOLHCUUFEQFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(CCO2)C(=O)C(Cl)Cl

Description

2,2-Dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H17Cl2NO2 and its molecular weight is 266.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From a boiling mixture of 11.2 g. (0.1 moles) of 4-methyl-cyclohexanone and 6.1 g. (0.1 moles) of ethanolamine in 100 ml. of benzene the formed water is continuously distilled off. Boiling is continued until 1.8 ml. of water are separated. The reaction mixture is then cooled and 8 g. (0.1 moles) of pyridine are added followed by dropwise addition of 14.7 g. (0.1 moles) of dichloroacetyl chloride with external salt/ice cooling. Further following the procedure described in Example 2, 20.7 g. (0.078 moles) of a rose, oily product are obtained. Recrystallization from absolute ethanol affords a white, crystalline product melting at 119° to 120° C. The structure of the compound obtained can be verified by IR spectrum analysis.